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For Researchers, Scientists, and Drug Development Professionals

Apc 366 trifluoroacetate (TFA) is a synthetic, competitive, and selective inhibitor of mast cell

tryptase, a serine protease implicated in the pathophysiology of asthma and other allergic and

inflammatory diseases.[1][2][3][4] While developed as a targeted inhibitor of tryptase,

comprehensive evaluation of its cross-reactivity with other proteases, particularly within the

complex enzymatic milieu of tissue homogenates, is critical for accurate interpretation of

experimental results and assessment of its therapeutic potential. This guide provides a

comparative overview of Apc 366 TFA's known selectivity and outlines a detailed experimental

protocol for assessing its cross-reactivity profile.

Performance Comparison
Published literature indicates that while Apc 366 TFA is a potent inhibitor of mast cell tryptase,

it is acknowledged to lack high selectivity, which may have contributed to its limited clinical

progression.[5] Unfortunately, specific quantitative data on the cross-reactivity of Apc 366 TFA
with a broad panel of other proteases is not extensively available in peer-reviewed publications.

The following table summarizes the known inhibition data for its primary target, tryptase.

Protease Inhibitor Ki IC50 Reference

Mast Cell

Tryptase
Apc 366 TFA 7.1 µM 1400 ± 240 nM [1][2][3][6]
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Note: The lack of comprehensive public data on cross-reactivity underscores the importance of

independent evaluation for any research application where off-target effects are a concern.

Signaling Pathway of Mast Cell Tryptase
Mast cell tryptase, upon degranulation, can activate Protease-Activated Receptor 2 (PAR-2) on

various cell types, leading to a cascade of inflammatory responses. Apc 366 TFA is designed

to inhibit tryptase, thereby preventing this activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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